Cas no 891117-84-3 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• CAS No: 891117-84-3
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 5949711
• PubChem ID: 7533246
• Update Time: 2025-06-11

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• AB00679049-01
• F2518-0311
• AKOS024656369
• CCG-310042
• 891117-84-3
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C15H13N3O2S/c1-9-5-6-10(2)11(8-9)14-17-18-15(20-14)16-13(19)12-4-3-7-21-12/h3-8H,1-2H3,(H,16,18,19)
• InChI Key： ZGXCIJVHUYWZNZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC(C)=CC=C3C)O2)=O)SC=CC=1

Computed Properties

• Exact Mass: 299.07284784g/mol
• Monoisotopic Mass: 299.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.3Ų

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

Introduction to N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 891117-84-3)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide, identified by its CAS number 891117-84-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various applications in drug development and biotechnology.

The molecular structure of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide is characterized by the presence of multiple heterocyclic rings, including an oxadiazole ring and a thiophene ring. These heterocyclic systems are known for their ability to interact with biological targets in complex ways, often leading to the development of novel therapeutic agents. The 2,5-dimethylphenyl substituent in the molecule further enhances its potential by introducing specific steric and electronic effects that can modulate its biological activity.

In recent years, there has been a growing interest in the exploration of oxadiazole derivatives due to their broad spectrum of biological activities. Oxadiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The incorporation of a thiophene ring into the oxadiazole framework in N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide is particularly noteworthy, as thiophene derivatives are known for their role in various pharmacological applications.

The synthesis of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies ensures the high yield and purity of the final product. This compound has been synthesized using techniques such as palladium-catalyzed cross-coupling reactions and cyclization processes, which are standard practices in modern organic synthesis.

The pharmacological potential of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide has been extensively studied in recent research endeavors. Preliminary in vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest that the compound may have therapeutic applications in areas such as oncology and neurology.

In particular, the oxadiazole-thiophene hybrid structure of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide has been found to exhibit potent inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The 2,5-dimethylphenyl group plays a crucial role in this context by modulating the binding affinity and selectivity of the compound towards its target proteins. This has led to the investigation of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide as a lead compound for the development of novel anticancer agents.

Furthermore, the compound's ability to cross the blood-brain barrier has been an area of interest due to its potential application in treating neurological disorders. The structural features of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yli thieno - 2 - carboxamide, particularly its lipophilicity and solubility profile, make it an attractive candidate for central nervous system (CNS) drug development. This property has prompted researchers to explore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The chemical stability and metabolic profile of N-[] have also been subjects of detailed investigation. Studies have shown that the compound undergoes minimal degradation under physiological conditions and exhibits a favorable half-life upon administration. This stability is crucial for ensuring the efficacy and safety of any potential drug formulation containing this compound.

In addition to its pharmacological properties，N-[] has shown promise in material science applications。The unique electronic properties of its heterocyclic structure make it suitable for use in organic electronics，such as organic light-emitting diodes (OLEDs) and organic photovoltaics。Recent research has demonstrated that incorporating this compound into these systems can enhance their performance by improving charge transport properties。

The environmental impact of N-[] is also an important consideration。Studies have been conducted to assess its biodegradability and toxicity profiles，ensuring that its use does not pose significant risks to ecosystems。These studies have provided valuable insights into how this compound behaves in different environmental conditions，which is essential for responsible chemical management。

The future prospects for N-[] are bright，with ongoing research aimed at expanding its applications across multiple fields。Advances in synthetic chemistry are expected to lead to more efficient methods for producing this compound，while computational modeling techniques will help optimize its design for specific applications。Collaborative efforts between academia and industry are likely to drive innovation，leading to new breakthroughs in drug discovery，material science，and beyond。